Cas no 2002864-76-6 (1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2002864-76-6
• MF: C₁₁H₁₂ClFO₂S
• MW: 262.728184700012
• CID: 5766155
• PubChem ID: 165496285
• Update Time: 2025-07-18

1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1143184
• 1-[(5-fluoro-2-methylphenyl)methyl]cyclopropane-1-sulfonyl chloride
• 2002864-76-6
• 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride

• Inchi： 1S/C11H12ClFO2S/c1-8-2-3-10(13)6-9(8)7-11(4-5-11)16(12,14)15/h2-3,6H,4-5,7H2,1H3
• InChI Key： BJKOGAHHZFIXDJ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=C(C=CC=2C)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 262.0230567g/mol
• Monoisotopic Mass: 262.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002864-76-6)

1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2002864-76-6, is a sulfonyl chloride derivative featuring a cyclopropane ring and a fluoro-substituted aromatic moiety. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of a fluoro group at the 5-position of the phenyl ring and a methyl substituent at the 2-position introduces specific electronic and steric properties that can influence the reactivity and biological activity of the compound. The cyclopropane ring, known for its rigid three-membered structure, adds an additional layer of complexity to the molecule, which can be exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in the development of fluorinated sulfonyl chlorides due to their versatile applications in medicinal chemistry. The fluoro group is particularly valued for its ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. For instance, fluorine substitution can improve the pharmacokinetic properties of drug candidates by enhancing their resistance to enzymatic degradation.

1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride has been explored in several research studies as a key building block for synthesizing more complex molecules. Its sulfonyl chloride functionality allows for further derivatization through nucleophilic substitution reactions, enabling the creation of amides, esters, and other pharmacologically relevant structures. This flexibility makes it an indispensable tool for chemists working on drug discovery projects.

One notable application of this compound is in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The combination of a cyclopropane ring and a fluoro-substituted phenyl group can provide optimal interactions with target enzymes, leading to improved therapeutic efficacy. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, making them attractive candidates for further development.

The structural features of 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride also make it suitable for use in fragment-based drug design. By leveraging its unique chemical properties, researchers can identify novel lead compounds that exhibit high affinity for biological targets. Fragment-based approaches involve screening small molecular fragments for their ability to bind to a target protein, followed by iterative optimization to enhance potency and selectivity.

In addition to its applications in drug discovery, this compound has potential uses in materials science and agrochemical research. The sulfonyl chloride group can be utilized to functionalize polymers and surfaces, creating materials with tailored properties. Furthermore, fluorinated sulfonyl chlorides have been investigated as intermediates in the synthesis of agrochemicals due to their reactivity and stability under various conditions.

The synthesis of 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride typically involves multi-step organic reactions, starting from commercially available precursors. Key steps include halogenation, sulfonylation, and cyclization reactions to construct the desired framework. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yield and selectivity during these processes.

Recent advancements in synthetic methodologies have enabled more efficient production methods for this compound. For example, catalytic hydrogenation techniques have been optimized to facilitate the introduction of the cyclopropane ring with high precision. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process.

The biological activity of 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits moderate activity against certain enzymatic targets, although further research is needed to fully characterize its pharmacological profile. In vivo studies are ongoing to evaluate its efficacy and safety in animal models.

One area of active investigation is the use of this compound as a scaffold for developing antiviral agents. The structural motifs present in its molecule can be modified to target viral proteases or other essential viral enzymes. Such modifications could lead to novel antiviral drugs with improved potency and reduced resistance profiles.

The role of computational chemistry in designing derivatives of 1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride cannot be overstated. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, guiding rational design efforts. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and optimize lead compounds more efficiently.

In conclusion,1-(5-fluoro-2-methylphenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002864-76-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and other therapeutic agents. Ongoing studies continue to explore its applications in drug discovery, materials science, and agrochemicals, highlighting its importance as a chemical building block.